Cas no 1006441-61-7 (1-(3-nitro-1H-pyrazol-1-yl)methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(3-nitro-1H-pyrazol-1-yl)methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1006441-61-7
• MF: C₈H₇N₅O₄
• MW: 237.172280550003
• MDL: MFCD06805378
• CID: 3059076
• PubChem ID: 19620029
• Update Time: 2025-04-21

1-(3-nitro-1H-pyrazol-1-yl)methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-((3-Nitro-1H-pyrazol-1-yl)methyl)-1H-pyrazole-4-carboxylic acid
• 1-(3-nitro-1H-pyrazol-1-yl)methyl-1H-pyrazole-4-carboxylic acid
• GQB44161
• CS-0270830
• 1006441-61-7
• 1-[(3-nitropyrazol-1-yl)methyl]pyrazole-4-carboxylic acid
• EN300-92517
• AKOS000309065
• 1-((3-Nitro-1H-pyrazol-1-yl)methyl)-1H-pyrazole-4-carboxylicacid
• MFCD06805378
• AKOS015922118
• C8H7N5O4
• 1-[(3-nitro-1H-pyrazol-1-yl)methyl]-1H-pyrazole-4-carboxylic acid
• STK350144

• MDL： MFCD06805378
• Inchi： 1S/C8H7N5O4/c14-8(15)6-3-9-12(4-6)5-11-2-1-7(10-11)13(16)17/h1-4H,5H2,(H,14,15)
• InChI Key： GMTSGGZAVSKGHD-UHFFFAOYSA-N
• SMILES： OC(C1C=NN(C=1)CN1C=CC([N+](=O)[O-])=N1)=O

Computed Properties

• Exact Mass: 237.04980372Da
• Monoisotopic Mass: 237.04980372Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 119Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives